Indane Chemical and Physical Properties

Names and Identifiers

- 2,3-Dihydro-1H-indene
- Indan
- Indane
- Indan Odor Standard
- Indan Solution
- Indanneat
- 1,2-Hydrindene
- 1H-Indene,2,3-dihydro
- 2,3-dihydro-1H-inden
- 2,3-Dihydroindene
- Benzocyclopentane
- Hydrindene
- Hydrindonaphthene
- 1H-Indene, 2,3-dihydro-
- Indane (alkane)
- Indene, 2,3-dihydro-
- Indane (VAN)
- 1,2-dihydroindene
- H9SCX043IG
- PQNFLJBBNBOBRQ-UHFFFAOYSA-N
- Indane, 95%
- Dihydroindene
- Indene,3-dihydro-
- PubChem20379
- Indan, 95%
- Indan, analytical standard
- DSSTox_CI
- Indan 10 microg/mL in Methanol
- A827773
- 16N
- DTXCID9030701
- 56573-11-6
- D97393
- EN300-21168
- CHEMBL370687
- Q420109
- AI3-02275
- WLN: L56T&J
- NSC5292
- DTXSID4052132
- NSC 5292
- MFCD00003795
- INDAN [MI]
- Q-201237
- I0011
- EINECS 207-814-7
- 496-11-7
- CHEBI:37911
- BDBM50167998
- CAS-496-11-7
- NS00002043
- F0001-1290
- InChI=1/C9H10/c1-2-5-9-7-3-6-8(9)4-1/h1-2,4-5H,3,6-7H
- UNII-H9SCX043IG
- STR04252
- AKOS000121540
- FT-0627193
- CS-W016586
- Tox21_303879
- NSC-5292
- NCGC00357139-01
- DB-051655
- MDL： MFCD00003795
- Inchi： 1S/C9H10/c1-2-5-9-7-3-6-8(9)4-1/h1-2,4-5H,3,6-7H2
- InChI Key： PQNFLJBBNBOBRQ-UHFFFAOYSA-N
- SMILES： C1CC2C=CC=CC=2C1
- BRN： 1904376

Computed Properties

Exact Mass: 118.07800
Monoisotopic Mass: 118.078
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 84.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.2
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: colorless liquid
Density: 0.965 g/mL at 25 °C(lit.)
Melting Point: −51 °C (lit.)
Boiling Point: 179°C
Flash Point: Fahrenheit: 129.2 ° f
Celsius: 54 ° c
Refractive Index: n20/D 1.537(lit.)
Water Partition Coefficient: Soluble in ethanol, diethyl ether, chloroform (slightly), and ether. Insoluble in water.
Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
PSA: 0.00000
LogP: 2.17530
Solubility: Insoluble in water, soluble in alcohol, ether and other organic solvents in any proportion.
Merck: 4931

Indane Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H226,H304
Warning Statement： P301+P310,P331
Hazardous Material transportation number：UN 3295 3/PG 3
WGK Germany：3
Hazard Category Code： 10-65
Safety Instruction： S23-S24/25-S62
RTECS：NK3750000
Hazardous Material Identification：
Packing Group：III
Hazard Level：3
HazardClass：3
PackingGroup：III
TSCA：Yes
Safety Term：3
Packing Group：III
Risk Phrases：R10
Storage Condition：Flammables area

Indane Customs Data

HS CODE：2902909090
Customs Data：

China Customs Code:
2902909090

Overview:

2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

Declaration elements:

Product Name, component content

Summary:

2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Indane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C1720119751- 5g	Indane	496-11-7	95%（GC）	5g	¥ 91.8	2021-05-18
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C1720119743- 25g	Indane	496-11-7	95%（GC）	25g	¥ 176.5	2021-05-18
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C1720119735- 100g	Indane	496-11-7	95%（GC）	100g	¥ 329.4	2021-05-18
Fluorochem	046831-1g	Indane	496-11-7	>95.0%(GC)	1g	￡10.00	2022-03-01
Fluorochem	046831-25ml	Indane	496-11-7	>95.0%(GC)	25ml	￡21.00	2022-03-01
Fluorochem	046831-100ml	Indane	496-11-7	>95.0%(GC)	100ml	￡46.00	2022-03-01
Fluorochem	046831-500ml	Indane	496-11-7	>95.0%(GC)	500ml	￡173.00	2022-03-01
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B21442-100ml	Indane, 95%	496-11-7	95%	100ml	￥642.00	2023-04-13
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B21442-500ml	Indane, 95%	496-11-7	95%	500ml	￥2412.00	2023-04-13
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B21442-2500ml	Indane, 95%	496-11-7	95%	2500ml	￥9654.00	2023-04-13

Indane Production Method

Production Method 1

496-11-7

141-93-5

629-50-5

99-62-7

17171-71-0

1074-92-6

Reaction Conditions

1.1 Catalysts: Zinc ; 6 h, 1 bar, 420 °C

Reference

: Renewable p-Xylene Production by Catalytic Conversion of Crude Bioglycerol (GTA-pX Process)

Singh, Vijendra ; Arumugam, Selvamani ; Kumar, Mahesh; Tathod, Anup Prakash; Viswanadham, Nagabhatla, Industrial & Engineering Chemistry Research, 2023, 62(4), 1788-1796

Production Method 2

496-11-7

Reaction Conditions

1.1 Reagents: Iron , Bromine Solvents: Hexane
2.1 Reagents: Butyllithium Solvents: Diethyl ether
2.2 -

Reference

The intermediate formation of [4]metacyclophane on flash vacuum thermolysis

Kostermans, Gerardus B. M.; et al, Journal of Organic Chemistry, 1988, 53(19), 4531-4

Production Method 3

496-11-7

876-02-8

90-00-6

93-51-6

581-42-0

39151-19-4

6443-69-2

90-05-1

767-59-9

Reaction Conditions

1.1 250 h

Reference

Catalytic pyrolysis of lignin over hierarchical HZSM 5 zeolites prepared by post-treatment with alkaline solutions

Tang, Songshan; et al, Journal of Analytical and Applied Pyrolysis, 2019, 137, 86-95

Production Method 4

496-11-7

581-42-0

3877-19-8

Reaction Conditions

1.1 Reagents: Hydrogen Solvents: Tetralin ; 3 h, 1 atm, 450 °C

Reference

Catalytic cracking of low-density polyethylene dissolved in various solvents: product distribution and coking behavior

Machhi, Dharmesh J.; et al, Journal of Material Cycles and Waste Management, 2023, 25(5), 3005-3020

Production Method 5

496-11-7

90-00-6

581-42-0

575-37-1

17059-52-8

527-53-7

Reaction Conditions

1.1 500 °C

Reference

: Acetic acid conversion reactions on basic and acidic catalysts under biomass fast pyrolysis conditions

Psarras, A. C.; Michailof, C. M.; Iliopoulou, E. F.; Kalogiannis, K. G.; Lappas, A. A.; et al, Molecular Catalysis, 2019, 465, 33-42

Production Method 6

6134-53-8

496-11-7

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Diethyl ether
1.2 -

Reference

The intermediate formation of [4]metacyclophane on flash vacuum thermolysis

Kostermans, Gerardus B. M.; et al, Journal of Organic Chemistry, 1988, 53(19), 4531-4

Production Method 7

496-11-7

629-62-9

575-37-1

Reaction Conditions

1.1 Catalysts: Iron , Calcium ; 15 min, 500 °C

Reference

Preparation of sodium silicate/red mud-based ZSM-5 with glucose as a second template for catalytic cracking of waste plastics into useful chemicals

Wang, Xiaofeng; et al, RSC Advances, 2022, 12(34), 22161-22174

Indane Raw materials

Indane Preparation Products

Indane Suppliers

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

(CAS:496-11-7)

Order Number:SFD381;SDF377

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Wednesday, 11 December 2024 17:01

Price ($):

Email:sales1@senfeida.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:496-11-7)Indan

Order Number:sfd3462

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:496-11-7)Indane

Order Number:LE13545;LE1690342

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:09

Price ($):discuss personally

Email:18501500038@163.com

Indane Related Literature

1. Headspace solid-phase microextraction comprehensive 2D gas chromatography-time of flight mass spectrometry (HS-SPME-GC × GC-TOFMS) for origin traceability of the genus Hymenaea resinites

Xiaopeng Su,Jing Yu,Zhaotong Shi,Yamei Wang,Yan Li RSC Adv. 2023 13 14150
2. Asymmetric α-alkylation of cyclic β-keto esters and β-keto amides by phase-transfer catalysis

Yakun Wang,Yueyun Li,Mingming Lian,Jixia Zhang,Zhaomin Liu,Xiaofei Tang,Hang Yin,Qingwei Meng Org. Biomol. Chem. 2019 17 573
3. Facile access to functionalized indenes and fused quinolines by regioselective 5-enolexo-dig Michael addition and cyclization reactions

Tohasib Yusub Chaudhari,Sandeep K. Ginotra,Vibha Tandon Org. Biomol. Chem. 2017 15 9319
4. Chemoenzymatic synthesis of enantiopure hydroxy sulfoxides derived from substituted arenes

Derek R. Boyd,Narain D. Sharma,John F. Malone,Vera Ljubez,Deirdre Murphy,Steven D. Shepherd,Christopher C. R. Allen Org. Biomol. Chem. 2016 14 2651
5. Stereoselective synthesis and properties of 1,3-bis(dicyanomethylidene)indane-5-carboxylic acid acceptor fragment containing nonlinear optical chromophores

Kaspars Traskovskis,Valdis Kokars,Andrejs Tokmakovs,Igors Mihailovs,Edgars Nitiss,Marina Petrova,Sergey Belyakov,Martins Rutkis J. Mater. Chem. C 2016 4 5019

Cas no 496-11-7 (Indane)

Indane Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Indane Security Information

Indane Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Indane Pricemore >>

Indane Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Indane Raw materials

Indane Preparation Products

Indane Suppliers

Indane Related Literature

Related Categories

496-11-7 (Indane) Related Products